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Compound of Interest

Compound Name: Iron titanium oxide

Cat. No.: B8235110

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, step-by-step procedures for the safe handling and

disposal of iron titanium oxide, grounded in established safety protocols.

Hazard Overview
Iron (II) titanium oxide is recognized as a hazardous substance by the Occupational Safety and

Health Administration (OSHA).[1] While dusts from titanium compounds are generally

considered to have low toxic effects, direct contact with the eyes may cause temporary

discomfort.[1] It is not classified as a skin irritant, but it is recommended to minimize exposure

and avoid contact with open wounds or irritated skin.[1] The substance is a grey powder that

does not mix with water and is not combustible.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to prevent exposure and ensure safety

during the handling of iron titanium oxide.
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Body Part Required PPE Specifications & Remarks

Eyes/Face
Safety glasses with side

shields or chemical goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2]

Hands Chemical-resistant gloves

Nitrile rubber, neoprene, PVC,

or butyl rubber gloves are

suitable.[1] Always inspect

gloves for degradation or wear

before use.[1][3]

Body Protective clothing

Long-sleeved overalls or a lab

coat should be worn.[1][3] A

PVC apron can provide

additional protection.[1]

Respiratory Respirator (if applicable)

Not required under normal

conditions with adequate

ventilation.[2][3][4] For large

spills or in areas with

insufficient ventilation where

dust is generated, a

NIOSH/MSHA approved

respirator with a particle filter is

recommended.[1][2][4]

Occupational Exposure Limits
Adherence to established exposure limits is critical for personnel safety.

Substance Limit Type Exposure Limit Jurisdiction

Iron titanium oxide

(FeTiO3)
TWA (8 hr) 1 mg/m³ UK

Iron titanium oxide

(FeTiO3)
STEL (15 min) 2 mg/m³ UK
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Data sourced from Fisher Scientific Safety Data Sheet.[3]

Procedural Guide for Safe Handling and Disposal
Preparation and Handling

Ventilation: Always handle iron titanium oxide in a well-ventilated area.[5] Local exhaust

ventilation is required where the material is handled as a powder.[1]

Avoid Dust: Minimize the generation of dust during handling.[2][3][6]

Personal Hygiene: Avoid all personal contact, including inhalation.[1][5] Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the work area.[3]

Storage: Store the material in its original, clearly labeled container.[1] Keep containers tightly

sealed in a dry, well-ventilated place.[1][3][6] Suitable containers include those made of

glass, polyethylene, or polypropylene.[1]

Emergency First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids. Seek medical attention.[2][6]

Skin Contact: Wash the affected area immediately with soap and plenty of water for at least

15 minutes.[2][6] If symptoms such as irritation occur, seek medical attention.[2][6]

Inhalation: Move the individual to fresh air.[2][6] If breathing difficulties or other symptoms

occur, seek immediate medical attention.[2][6]

Ingestion: Rinse the mouth with water and then drink plenty of water.[2][6] Seek medical

attention if symptoms develop.[2][6]

Spill Management
Minor Spills:

Clean up spills immediately.[1]

Avoid breathing dust and prevent contact with skin and eyes.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.it/store/msds?partNumber=11322238&countryCode=IT&language=en
https://www.benchchem.com/product/b8235110/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-iron-titanium-oxide
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-300841.pdf
https://datasheets.scbt.com/sc-279222.pdf
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.it/store/msds?partNumber=11322238&countryCode=IT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://datasheets.scbt.com/sc-279222.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-300841.pdf
https://www.fishersci.it/store/msds?partNumber=11322238&countryCode=IT&language=en
https://datasheets.scbt.com/sc-279222.pdf
https://datasheets.scbt.com/sc-279222.pdf
https://www.fishersci.it/store/msds?partNumber=11322238&countryCode=IT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://datasheets.scbt.com/sc-279222.pdf
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://www.fishersci.com/store/msds?partNumber=AA1313730&productDescription=IRON+II+TITNM+OXID+99.8+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA13138~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:49:00~~Iron(III
https://datasheets.scbt.com/sc-279222.pdf
https://datasheets.scbt.com/sc-279222.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully sweep or shovel the material into a suitable, labeled container for disposal.[2][6]

Major Spills:

Evacuate and alert personnel in the immediate area.[1]

Wear appropriate PPE, including respiratory protection if necessary.

Follow the cleanup procedure for minor spills.

Disposal Plan
Waste Classification: Waste containing iron titanium oxide must be handled as hazardous

waste.

Disposal Regulations: All waste disposal must comply with local, state, and federal

regulations.[1][5]

Procedure:

Collect waste material in clearly labeled, sealed containers.

Consult with your institution's waste management authority for specific disposal

procedures.[1]

Recycling options may be available; consult the manufacturer.[1]

Crucially, do not allow wash water from cleaning equipment to enter drains.[1][5] This

water must be collected and treated as hazardous waste.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of iron titanium
oxide, from initial preparation to final disposal.
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Caption: Workflow for safe handling of iron titanium oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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